Cas no 1779896-28-4 (3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)-
• CAS No: 1779896-28-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5275582
• Update Time: 2025-06-08

3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C11H14N2O2/c14-11(15)10-5-9(6-12-7-10)8-13-3-1-2-4-13/h5-7H,1-4,8H2,(H,14,15)
• InChI Key： HLDGAPZYTCQMOC-UHFFFAOYSA-N
• SMILES： C1=NC=C(CN2CCCC2)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)-

3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)- (CAS No. 1779896-28-4): A Comprehensive Overview

3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)-, identified by its CAS number 1779896-28-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a pyridine carboxylate group linked to a 1-pyrrolidinylmethyl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The< strong>3-Pyridinecarboxylic acid backbone of this compound imparts unique electronic and steric properties that can influence its interactions with biological targets. Pyridine derivatives are well-documented for their role in modulating various enzymatic pathways and receptor binding affinities. The presence of the< strong>5-(1-pyrrolidinylmethyl) substituent further enhances the compound's potential by introducing a flexible, nitrogen-rich side chain that can engage in hydrogen bonding and other non-covalent interactions with biological molecules.

In recent years, there has been a growing interest in the development of novel small molecules that can modulate neurological and cardiovascular functions. The< strong>CAS No. 1779896-28-4 compound has garnered attention due to its structural similarity to known bioactive agents that target these systems. Preliminary computational studies suggest that this molecule may exhibit inhibitory activity against certain enzymes involved in the pathogenesis of neurodegenerative diseases, making it a valuable scaffold for structure-activity relationship (SAR) studies.

One of the most compelling aspects of< strong>3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)- is its potential to serve as a lead compound for the development of next-generation therapeutics. Researchers have been exploring its efficacy in preclinical models, focusing on its ability to interact with specific protein targets relevant to inflammation, pain perception, and metabolic disorders. The< strong>pyrrolidinylmethyl group, in particular, has been identified as a key pharmacophore that contributes to the compound's binding affinity and selectivity.

The synthesis of< strong>CAS No. 1779896-28-4 involves multi-step organic transformations that highlight the synthetic versatility of pyridine-based compounds. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining high yields and purity. These synthetic strategies not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its pharmacological properties.

Evaluation of< strong>3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)- in cellular and animal models has revealed intriguing biological effects that warrant further investigation. Initial studies have demonstrated its ability to modulate intracellular signaling pathways associated with cell proliferation and apoptosis. Additionally, its interaction with membrane-bound receptors has been explored, suggesting potential applications in treating conditions related to altered receptor signaling.

The pharmaceutical industry has increasingly recognized the importance of rational drug design, where computational tools are used to predict and optimize molecular properties. The< strong>CAS No. 1779896-28-4 compound exemplifies this approach, as its structure has been optimized using virtual screening techniques to improve its solubility, bioavailability, and metabolic stability. These efforts align with global trends toward personalized medicine, where tailored therapeutics are designed based on individual patient profiles.

In conclusion, 3-Pyridinecarboxylic acid, 5-(1-pyrrolidinylmethyl)- (CAS No. 1779896-28-4) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new therapeutic potentials for this compound, positioning it as a cornerstone in the development of innovative treatments for various human diseases. As scientific understanding evolves, it is anticipated that further refinements in synthesis and pharmacological evaluation will solidify its role as a key intermediate in drug discovery programs worldwide.